Cas no 40650-31-5 (1H-Indene, 1-(1,1-dimethylethyl)-)

• Product Name: 1H-Indene, 1-(1,1-dimethylethyl)-
• CAS No: 40650-31-5
• MF: C₁₃H₁₆
• MW: 172.266143798828
• MDL: MFCD29905425
• CID: 926034
• PubChem ID: 546302
• Update Time: 2025-04-19

1H-Indene, 1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene, 1-(1,1-dimethylethyl)-
• 1-T-BUTYL-1H-INDENE,MIN.95
• 1-tert-butyl-1H-indene
• 1-(tert-Butyl)-1H-indene
• G72402
• t-butyl-indene
• DTXSID40338091
• 1-t-Butyl-1H-indene
• A854446
• 40650-31-5
• MFCD29905425
• 1-t-butyl-indene
• 1-tert-Butyl-1H-indene #

• MDL： MFCD29905425
• Inchi： 1S/C13H16/c1-13(2,3)12-9-8-10-6-4-5-7-11(10)12/h4-9,12H,1-3H3
• InChI Key： IHHBPJRQKRVWAY-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 172.125200510g/mol
• Monoisotopic Mass: 172.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes Indenes and isoindenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indenes and isoindenes